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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983

Get Quote

Note to Researchers: Information regarding the synthesis of a compound named "Ravenine" is

not available in the public scientific literature. It is possible this is a novel compound, an internal

project name, or a misspelling. To provide a valuable and accurate resource, this guide focuses

on the synthesis of Oseltamivir (Tamiflu®), a widely studied antiviral drug whose synthesis

presents common and instructive challenges in yield optimization. The principles and

troubleshooting methodologies discussed here are broadly applicable to complex organic

syntheses.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses specific issues researchers may encounter during the synthesis of

Oseltamivir, particularly when starting from the common precursor, (-)-shikimic acid.

Issue 1: Low Overall Yield from Shikimic Acid
Q: My overall yield for the Oseltamivir synthesis starting from shikimic acid is consistently low

(<20%). What are the most likely causes and how can I improve it?

A: Low overall yield in a multi-step synthesis is a common problem. The original Roche

synthesis, for example, had an overall yield of 17-22% from shikimic acid.[1] Several factors
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can contribute to this:

Hazardous Intermediates: The industrial synthesis often involves potentially explosive azide

intermediates. Mishandling or suboptimal conditions in these steps can drastically reduce

yield and pose safety risks.[1][2]

Multiple Protection/Deprotection Steps: Early routes involved numerous protecting group

manipulations, each step incurring some product loss.[3]

Side Reactions: The formation of byproducts, such as aromatization of the cyclohexene ring,

can be a significant issue, especially at elevated temperatures during the azide displacement

step.[4]

Suboptimal Reagents: Some steps, like the dehydration of quinic acid (an alternative

precursor), were inefficient with early reagent choices (e.g., SOCl2/pyridine).[5]

Troubleshooting & Optimization Strategies:

Adopt an Azide-Free Route: Several azide-free syntheses have been developed to improve

safety and yield. Routes starting from diethyl D-tartrate or utilizing a palladium-catalyzed

asymmetric allylic alkylation (AAA) are prominent examples.[2][6][7]

Optimize Azide Displacement: If using an azide route, reaction conditions are critical. One

study found that reacting the mesylate with NaN3 in aqueous acetone at 0°C gave a 92%

yield, whereas higher temperatures were detrimental.[4]

Minimize Steps: Modern synthetic routes have significantly reduced the number of steps. For

instance, a highly efficient synthesis was developed that proceeds in just eight steps with a

47% overall yield, largely by avoiding protecting groups.[3][8]

Consider Continuous-Flow Chemistry: For handling hazardous azide chemistry, continuous-

flow synthesis offers a safer and often higher-yielding alternative to batch processing by

minimizing the volume of hazardous intermediates at any given time. A flow process has

been reported with a 54% overall yield.[9]
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Issue 2: Poor Regio- and Stereoselectivity in
Epoxide/Aziridine Ring-Opening
Q: I am struggling with the regioselective opening of the epoxide or aziridine intermediate.

What factors control this step's outcome?

A: Achieving the correct regioselectivity is crucial for establishing the correct stereochemistry of

the final product.

Epoxide Opening: The opening of the key epoxide intermediate with an amine nucleophile

(like allyl amine or tert-butylamine) is a critical step. The choice of Lewis acid catalyst can

significantly influence the outcome. For example, using magnesium bromide diethyl etherate

has been shown to effectively open the epoxide.[1]

Aziridine Opening: In routes that proceed via an aziridine intermediate, ring-opening must

also be carefully controlled. Treatment of a key mesylate with sodium azide can lead to an

aziridine through intramolecular displacement.[3] Subsequent opening with a nucleophile,

like 3-pentanol in the presence of BF3·Et2O, installs the side chain, but this step can suffer

from low yields and competing side reactions like hydration.[7]

Troubleshooting & Optimization Strategies:

Catalyst Screening: Systematically screen different Lewis acids (e.g., MgCl2, BF3·Et2O,

Ti(OiPr)4) and solvents to find the optimal conditions for regioselectivity in your specific

substrate.

Nucleophile Choice: The nature of the nucleophile is critical. In some routes, using TMS-

phthalimide as a nucleophile in a palladium-catalyzed reaction successfully opened a lactone

intermediate, installing the amino group in one step with high enantioselectivity (96% ee).[7]

Alternative Strategies: If direct ring-opening is problematic, consider alternative

transformations. Some syntheses bypass this specific challenge by forming the cyclohexene

ring via a Diels-Alder reaction or an intramolecular Horner-Wadsworth-Emmons reaction,

which can offer better control over stereochemistry.[1][2]

Issue 3: Difficulty with Final Deprotection or Purification
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Q: The final deprotection of my nitrogen protecting group (e.g., tosyl) is proving difficult, or the

final product is hard to purify. What can I do?

A: Late-stage reaction failures are particularly costly.

Tosyl Group Removal: The tosyl (Ts) group is a robust protecting group that can be difficult to

remove, especially in complex molecules. Attempts to remove it from a late-stage

intermediate have been reported to fail.[7]

Purification: The industrial synthesis was optimized to avoid chromatographic purifications,

which are not ideal for large-scale production.[10] Product isolation often involves acid/base

extraction to achieve high purity (e.g., 99.7%).[1]

Troubleshooting & Optimization Strategies:

Re-evaluate Protecting Group Strategy: If a protecting group is hard to remove, the best

solution is often to redesign the synthesis to use a more labile group (e.g., Boc, Cbz) or,

ideally, to avoid the protecting group entirely, as demonstrated in more modern, atom-

economical routes.[3]

Optimize Purification: If chromatography is unavoidable, explore different stationary and

mobile phases. However, for scalability, focus on developing a robust crystallization or

extraction procedure for the final product or its phosphate salt.

Salt Formation: Oseltamivir is typically isolated as its phosphate salt, which improves stability

and often facilitates purification by crystallization.[11]

Quantitative Data Summary
The yield of Oseltamivir synthesis varies significantly depending on the chosen route and

starting material. Modern approaches have substantially improved efficiency over the initial

commercial syntheses.
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Synthetic
Route
(Starting
Material)

Key Features
Number of
Steps

Overall Yield
(%)

Reference

Roche Industrial

Route (Shikimic

Acid)

Utilizes azide

chemistry;

established

industrial

process.

~10-12 17 - 22% [1]

Shi et al.

(Shikimic Acid)

Atom-

economical,

avoids protecting

groups.

8 47% [8][12]

Trost et al.

(Commercial

Lactone)

Palladium-

catalyzed

Asymmetric

Allylic Alkylation

(AAA).

8 30% [7][13]

Hayashi et al.

(Various)

Organocatalysis,

"one-pot"

operations.

3 "one-pot" ops 57% [1]

Continuous Flow

(Ethyl Shikimate)

Enhanced safety

for azide

chemistry.

9 54% [9]

Azide-Free

Route (Diethyl D-

tartrate)

Asymmetric aza-

Henry and

domino

reactions.

11 Not specified [6][14]

Experimental Protocols
Protocol: Optimized Azide Formation from Ethyl Mesyl-
Shikimate
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This protocol is adapted from a study focused on optimizing a key step in a common

Oseltamivir synthesis route.[4]

Objective: To synthesize ethyl 5-azido-4,5-dihydro-3-(1-ethylpropoxy)-1-cyclohexene-1-

carboxylate with high yield while minimizing the formation of aromatic side products.

Materials:

Ethyl 3,4-O-mesyl-shikimate (starting mesylate)

Sodium azide (NaN₃)

Acetone

Deionized Water

Procedure:

Dissolve the starting mesylate in a 5:1 mixture of acetone and water.

Cool the reaction mixture to 0°C in an ice bath.

Add sodium azide (4 equivalents) to the cooled solution while stirring.

Maintain the reaction at 0°C and monitor its progress by Thin Layer Chromatography (TLC).

The reaction should be complete within 4 hours.

Upon completion, quench the reaction carefully with water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product via column chromatography if necessary.

Expected Outcome: This optimized, low-temperature procedure can afford the desired azide

product in up to 92% yield, significantly higher than reactions conducted at room temperature
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or above, which tend to produce unwanted aromatic byproducts.[4]

Visualizations
Logical & Experimental Workflows
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  Yes

Switch to Continuous Flow
Synthesis for Azide Steps

  Yes, but
  must use azide

Is a Specific Step
(e.g., Ring Opening) Failing?

 No

Adopt Modern Route
(e.g., Shi et al., 8 steps)

with Minimal Protecting Groups

 Yes
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Click to download full resolution via product page

Caption: Troubleshooting logic for improving Oseltamivir synthesis yield.

(-)-Shikimic Acid Esterification
(EtOH, SOCl₂)

Step 1 Mesylation
(MsCl, Et₃N)

Step 2-3 Azide Displacement
(NaN₃)

Step 4 Aziridine Formation
(P(OEt)₃)

Step 5 Ring Opening
(3-Pentanol)

Step 6 Reduction / AcetylationStep 7-8 Oseltamivir

Click to download full resolution via product page

Caption: High-level workflow of an Oseltamivir synthesis from shikimic acid.
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Select Synthetic Route

Is Shikimic Acid
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Caption: Decision tree for selecting an Oseltamivir synthesis strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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